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Compound of Interest

Compound Name: Damc

Cat. No.: B1212217 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe laboratory

practices when handling chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the handling and disposal of 7-

(Dimethylamino)-4-methylcoumarin (DAMC), a fluorescent dye with noted antiandrogenic

potential. Adherence to these procedural steps is critical for minimizing exposure and ensuring

a safe laboratory environment.

Hazard Identification and Risk Assessment
7-(Dimethylamino)-4-methylcoumarin and its close analog, 7-(diethylamino)-4-methylcoumarin,

are classified as hazardous substances. The primary risks associated with handling this

compound in its solid, powder form include:

Irritation: Causes irritation to the skin, eyes, and respiratory system.[1]

Harmful Exposure Routes: Harmful if swallowed, inhaled, or absorbed through the skin.[2][3]

Combustible Dust: As a fine powder, it may form combustible dust concentrations in the air.

[4][5]

Given its biological activity as a potent androgen receptor (AR) antagonist, minimizing direct

contact and inhalation is crucial to prevent unintended physiological effects.
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A comprehensive PPE plan is the first line of defense against chemical exposure. The following

equipment must be worn at all times when handling DAMC.

PPE Component Specification Purpose

Eye/Face Protection
Chemical safety goggles or

eyeglasses with side shields.

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

absorption. Gloves must be

inspected before use.

Body Protection
A lab coat or chemical-

resistant apron.

Protects against contamination

of personal clothing.

Respiratory Protection
Generally not required with

adequate ventilation.

An N95 dust mask or other

approved respirator is

necessary if dust is generated

or ventilation is poor.

This table summarizes the essential personal protective equipment for handling DAMC based

on safety data for closely related coumarin compounds.

Operational and Handling Plan
Engineering Controls:

Always handle DAMC in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation of dust.[1][2]

Ensure that safety showers and eyewash stations are readily accessible and in close

proximity to the workstation.[6][7]

Safe Handling Procedures:

Preparation: Before handling, ensure all required PPE is correctly donned. Designate a

specific area for handling DAMC to prevent cross-contamination.
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Weighing and Transfer: Handle as a solid. Avoid actions that generate dust, such as crushing

or vigorous scraping. Use non-sparking tools.

Spill Management:

Minor Spills: Immediately clean up spills. Carefully sweep up the solid material and place it

into a suitable, sealed container for disposal.[6] Avoid breathing any dust generated during

cleanup.

Major Spills: Evacuate the area and alert emergency responders.[1]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[6] Do not eat, drink, or smoke in the laboratory area.[3]

Disposal Plan
Waste Collection: All DAMC waste, including contaminated consumables (e.g., weigh boats,

pipette tips, gloves), should be collected in a clearly labeled, sealed, and appropriate waste

container.

Disposal: Dispose of chemical waste through an approved waste disposal plant, following all

local, state, and federal regulations.[6] Do not allow the chemical to enter drains or the

environment.[8]

Procedural Workflow for PPE Usage
The following diagram illustrates the mandatory, step-by-step process for donning and doffing

Personal Protective Equipment to ensure maximum safety when handling DAMC.

Caption: Sequential workflow for donning and doffing Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://datasheets.scbt.com/sc-225922.pdf
https://pim-resources.coleparmer.com/sds/72184.pdf
https://www.tcichemicals.com/IN/en/p/M0631
https://www.tcichemicals.com/IN/en/p/M0631
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21938~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2014:06:03~~7-Diethylamino-4-methylcoumarin~~
https://www.fishersci.fi/store/msds?partNumber=11445037&productDescription%3D7-DIETHYLAMINO-4-METHYLCOUMARIN%2C+99%25%2C500G&countryCode=FI&language=en
https://www.fishersci.com/store/msds?partNumber=AC114050050&productDescription=7-DIETHYLAMINO-4-METHYLCOUM+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218062500&productDescription=7-AMINO-4-METHYLCOUMARIN+250MG&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/7-diethylamino-4-methylcoumarin-pid_Rock36569.html
https://www.benchchem.com/product/b1212217#personal-protective-equipment-for-handling-damc
https://www.benchchem.com/product/b1212217#personal-protective-equipment-for-handling-damc
https://www.benchchem.com/product/b1212217#personal-protective-equipment-for-handling-damc
https://www.benchchem.com/product/b1212217#personal-protective-equipment-for-handling-damc
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212217?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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